Cas no 34409-16-0 (4-(butanoylamino)-1-(2,3,5-tri-O-butanoylpentofuranosyl)pyrimidin-2(1H)-one)

• Product Name: 4-(butanoylamino)-1-(2,3,5-tri-O-butanoylpentofuranosyl)pyrimidin-2(1H)-one
• CAS No: 34409-16-0
• MF: C₂₅H₃₇N₃O₉
• MW: 523.575987577438
• CID: 919114
• PubChem ID: 283564
• Update Time: 2025-04-19

4-(butanoylamino)-1-(2,3,5-tri-O-butanoylpentofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(butanoylamino)-1-(2,3,5-tri-O-butanoylpentofuranosyl)pyrimidin-2(1H)-one
• 4-amino-1-(2,3,5-tri-o-butanoylpentofuranosyl)pyrimidin-2(1h)-one; AC1Q6C3T; AC1L5YWP; NCI60_000867; Cytosine, 2',3',5'-tributyrate; 34409-15-9; NSC138429; AR-1G0439;
• 34409-16-0
• NSC-138431
• 4-(Butanoylimino)-1-(2,3,5-tri-O-butanoylpentofuranosyl)-1,4-dihydropyrimidin-2-ol
• Butanamide,2-dihydro-2-oxo-1-[2,3,5-tris-O-(1-oxobutyl)-.beta.-D-arabinofuranosyl]-4-pyrimidinyl]-
• NSC138431
• DTXSID00955960
• Butyric acid,2-dihydro-2-oxo-4-pyrimidinyl)butyramide
• ZINC04984381

• Inchi： 1S/C25H37N3O9/c1-5-9-18(29)26-17-13-14-28(25(33)27-17)24-23(37-21(32)12-8-4)22(36-20(31)11-7-3)16(35-24)15-34-19(30)10-6-2/h13-14,16,22-24H,5-12,15H2,1-4H3,(H,26,27,29,33)
• InChI Key： IJSVLVFEJFXYPI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(CCC)=O)OC(CCC)=O)OC(CCC)=O)N1C(N=C(C=C1)NC(CCC)=O)=O

Computed Properties

• Exact Mass: 523.25300
• Monoisotopic Mass: 523.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.28
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.561
• PSA: 152.12000
• LogP: 2.71940